Cas no 17064-45-8 (2-([1,1'-Biphenyl]-4-yl)benzo[d]oxazole)

2-([1,1'-Biphenyl]-4-yl)benzo[d]oxazole structure
17064-45-8 structure
Product Name:2-([1,1'-Biphenyl]-4-yl)benzo[d]oxazole
CAS No:17064-45-8
MF:C19H13NO
MW:271.312624692917
CID:122068
PubChem ID:868539
Update Time:2025-04-18

2-([1,1'-Biphenyl]-4-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-([1,1'-Biphenyl]-4-yl)benzo[d]oxazole
    • 2-Biphenylbenzoxazole
    • Benzoxazole,2-[1,1'-biphenyl]-4-yl-
    • 2-biphenyl-4-yl-benzooxazole
    • 2-(BIPHENYL-4-YL)BENZO[D]OXAZOLE
    • 2-(biphenyl-4-yl)-1,3-benzoxazole
    • 2-(4'-biphenylyl)-benzoxazole
    • 2-{[1,1'-BIPHENYL]-4-YL}-1,3-BENZOXAZOLE
    • 17064-45-8
    • AKOS003241771
    • 2-(4-Biphenylyl)-benzoxazol
    • 2-(4-phenylphenyl)-1,3-benzoxazole
    • SCHEMBL752483
    • Inchi: 1S/C19H13NO/c1-2-6-14(7-3-1)15-10-12-16(13-11-15)19-20-17-8-4-5-9-18(17)21-19/h1-13H
    • InChI Key: CYCMQKNWEVYOIJ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 271.10000
  • Monoisotopic Mass: 271.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 5.1

Experimental Properties

  • PSA: 26.03000
  • LogP: 5.16180

2-([1,1'-Biphenyl]-4-yl)benzo[d]oxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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